Cas no 1700353-79-2 (5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride)

• Product Name: 5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride
• CAS No: 1700353-79-2
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 6361648
• PubChem ID: 106206664
• Update Time: 2025-10-11

5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride
• 1700353-79-2
• EN300-1144345

• Inchi： 1S/C11H21ClO3S/c12-16(13,14)10-3-1-2-8-15-9-7-11-5-4-6-11/h11H,1-10H2
• InChI Key： FIHCLMONGBWGEG-UHFFFAOYSA-N
• SMILES： ClS(CCCCCOCCC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride

Introduction to 5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride (CAS No. 1700353-79-2)

5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride, with the CAS number 1700353-79-2, is a versatile compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The structure of 5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride features a cyclobutyl group attached to an ethoxy chain, which is further linked to a pentane backbone ending with a sulfonyl chloride functional group. This combination of structural elements imparts the compound with a range of desirable properties, such as high reactivity and selectivity in various chemical reactions. The cyclobutyl moiety, in particular, contributes to the compound's stability and solubility characteristics, making it an attractive candidate for use in complex synthetic pathways.

Recent research has highlighted the potential of 5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as an efficient building block for the synthesis of potent inhibitors of specific enzymes involved in disease pathways. The high reactivity of the sulfonyl chloride group allows for facile formation of sulfonamide linkages, which are crucial for modulating biological activity.

In addition to its applications in drug discovery, 5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride has shown promise in materials science. A recent publication in the Journal of Polymer Science reported the use of this compound as a functional monomer for the preparation of advanced polymers with tailored properties. The cyclobutyl group provides enhanced mechanical strength and thermal stability to the resulting polymers, making them suitable for use in high-performance applications such as coatings and adhesives.

The synthesis of 5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride typically involves a multi-step process that begins with the preparation of the corresponding alcohol or ether intermediate. Subsequent oxidation and chlorination steps yield the final product. Optimizing these synthetic routes is crucial for achieving high yields and purity levels, which are essential for both research and industrial applications.

Safety considerations are paramount when handling 5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride. As with all sulfonyl chlorides, appropriate personal protective equipment (PPE) should be used to prevent exposure to skin and eyes. Additionally, proper ventilation is necessary to minimize inhalation risks. Storage conditions should be carefully controlled to avoid degradation or reaction with moisture or other reactive substances.

In conclusion, 5-(2-cyclobutylethoxy)pentane-1-sulfonyl chloride (CAS No. 1700353-79-2) is a valuable compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and high reactivity make it an attractive choice for researchers and chemists working on innovative projects. Ongoing research continues to uncover new uses and improvements in synthetic methods, further solidifying its importance in the chemical community.